RA-Xxiv

• Molecular Formula: C42H51N7O10
• Molecular Weight: 813.9 g/mol
• IUPAC Name: 3-[(1S,4R,7S,10S,13S,16S)-24-hydroxy-10-[(4-methoxyphenyl)methyl]-4,9,13,15,29-pentamethyl-2,5,8,11,14,30-hexaoxo-22-oxa-3,6,9,12,15,29-hexazatetracyclo[14.12.2.218,21.123,27]tritriaconta-18,20,23,25,27(31),32-hexaen-7-yl]propanamide
• InChI: InChI=1S/C42H51N7O10/c1-23-37(52)46-30(16-18-36(43)51)41(56)47(3)31(19-25-7-12-28(58-6)13-8-25)39(54)45-24(2)40(55)49(5)33-20-26-9-14-29(15-10-26)59-35-22-27(11-17-34(35)50)21-32(38(53)44-23)48(4)42(33)57/h7-15,17,22-24,30-33,50H,16,18-21H2,1-6H3,(H2,43,51)(H,44,53)(H,45,54)(H,46,52)/t23-,24+,30+,31+,32+,33+/m1/s1
• InChI Key: YICIGXQVVJHRDG-YQPHQQCRSA-N
• Isomeric SMILES: C[C@@H]1C(=O)N[C@H](C(=O)N([C@H](C(=O)N[C@H](C(=O)N([C@H]2CC3=CC=C(C=C3)OC4=C(C=CC(=C4)C[C@@H](C(=O)N1)N(C2=O)C)O)C)C)CC5=CC=C(C=C5)OC)C)CCC(=O)N
• Canonical SMILES: CC1C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)N(C2CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC(C(=O)N1)N(C2=O)C)O)C)C)CC5=CC=C(C=C5)OC)C)CCC(=O)N
• synonyms: RA-XXIV

Description

RA-Xxiv is a natural product found in Rubia cordifolia and Rubia yunnanensis with data available.

Scientific Research Applications

RA ResearchAssistant for Computational Sciences

ResearchAssistant (RA) significantly advances computational sciences by capturing and managing large amounts of data, including invocation parameters and lineage of output data. It promotes a more efficient scientific process by ensuring all console output is XML valid, saving critical information such as invocation parameters, random seed, and code version. RA enhances complex experiments' repeatability by automatically checkpointing intermediate results, creating runnable experiment packages, and meticulously documenting the process (Ramage & Oliner, 2007).

Applications in Big Scientific Data and Machine Learning

Machine Learning in Big Scientific Data The paper addresses the integration of advanced machine learning and AI technologies in managing the vast experimental data from large-scale experiments, such as those conducted at the UK's national facilities. It focuses on the transformative potential of deep learning in scientific problems, such as its application in AlphaFold for protein folding predictions. The paper also stresses the importance of developing realistic machine learning benchmarks using Big Scientific Data from various scientific domains, thus fostering advancements in materials science (Hey et al., 2019).

Applications in Resource Allocation for Scientific Collaborations

Scheduling with Package Auctions This research explores efficient and equitable resource allocation mechanisms for joint research facilities. It compares different allocation mechanisms, such as the Vickrey-Clarke-Groves (VCG) auction, a simultaneous ascending auction (Resource Allocation Design, RAD), and a ranking-based mechanism (Knapsack). The findings reveal that RAD and VCG are more efficient than Knapsack, while Knapsack achieves a more equal distribution of resources, highlighting the need for systematic exploration of allocation mechanisms within collaboratories (Takeuchi et al., 2010).

Applications in Scientific Education and Communication

Research Articles in English for Specific Purposes The research article (RA) genre, crucial for conveying new knowledge in various fields, has been extensively analyzed in English for Specific Purposes (ESP). It highlights the importance of discourse analysis, language for academic and specific purposes, and academic writing in enhancing the comprehension and communication of scientific research (Atkinson, 2012).